Cas no 2034457-65-1 (5-chloro-2-4-(pyridin-2-yl)piperazin-1-ylpyrimidine)

• Product Name: 5-chloro-2-4-(pyridin-2-yl)piperazin-1-ylpyrimidine
• CAS No: 2034457-65-1
• MF: C₁₃H₁₄ClN₅
• MW: 275.736760616302
• CID: 6209449
• PubChem ID: 92130783
• Update Time: 2025-06-08

5-chloro-2-4-(pyridin-2-yl)piperazin-1-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-4-(pyridin-2-yl)piperazin-1-ylpyrimidine
• 5-chloro-2-(4-pyridin-2-ylpiperazin-1-yl)pyrimidine
• 2034457-65-1
• F6541-4846
• 5-chloro-2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidine
• 5-chloro-2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidine
• AKOS026703196

• Inchi： 1S/C13H14ClN5/c14-11-9-16-13(17-10-11)19-7-5-18(6-8-19)12-3-1-2-4-15-12/h1-4,9-10H,5-8H2
• InChI Key： HMOWIJKTPJOSGF-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)N1CCN(C2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 275.0937732g/mol
• Monoisotopic Mass: 275.0937732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 5-chloro-2-4-(pyridin-2-yl)piperazin-1-ylpyrimidine

Introduction to 5-Chloro-2-(4-(Pyridin-2-yl)piperazin-1-yl)pyrimidine (CAS No. 2034457-65-1)

5-Chloro-2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidine (CAS No. 2034457-65-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological and psychiatric disorders. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and recent research advancements.

The molecular structure of 5-chloro-2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidine is composed of a pyrimidine core substituted with a chloro group at the 5-position and a piperazine ring linked to a pyridine moiety. The presence of these functional groups imparts specific pharmacological properties, making it an attractive candidate for drug development. The chloro substitution on the pyrimidine ring enhances the lipophilicity of the molecule, which can improve its ability to cross biological membranes and reach target sites within the body.

In recent years, significant progress has been made in understanding the biological activities of 5-chloro-2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidine. Studies have shown that this compound exhibits potent activity against various receptors and enzymes involved in neurotransmission and signal transduction pathways. For instance, it has been reported to act as a selective antagonist at specific serotonin receptors, which are implicated in mood disorders such as depression and anxiety. Additionally, the compound has demonstrated affinity for dopamine receptors, suggesting its potential use in treating Parkinson's disease and other movement disorders.

The pharmacokinetic properties of 5-chloro-2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidine have also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It is metabolized primarily by cytochrome P450 enzymes in the liver, with major metabolites being excreted via urine and feces. These characteristics make it suitable for further development as an orally administered therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-chloro-2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidine in human subjects. Early-phase trials have shown promising results, with the compound demonstrating a favorable safety profile and tolerability at therapeutic doses. Ongoing studies are focusing on its potential use in treating major depressive disorder (MDD), generalized anxiety disorder (GAD), and other neuropsychiatric conditions.

In addition to its therapeutic applications, 5-chloro-2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidine has also been explored as a tool compound in basic research. Its selective binding properties make it useful for investigating the roles of specific receptors in various physiological processes. For example, studies using this compound have provided insights into the mechanisms underlying serotonin receptor signaling and its impact on mood regulation.

The synthesis of 5-chloro-2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidine involves several well-established chemical reactions. One common approach involves coupling a 5-chloropyrimidine derivative with a substituted piperazine intermediate using standard coupling reagents such as 1-[bis(dimethylamino)methylene]-1H-benzotriazolium 3-nitrobenzenesulfonate (TBTU) or 1-hydroxybenzotriazole (HOBt). The resulting product is then further modified to introduce the pyridine moiety through nucleophilic substitution or other suitable reactions.

The potential of 5-chloro-2-(4-(pyridin-2-y l)piperazin -1 -y l)pyr imid ine strong > extends beyond its direct therapeutic applications. Its unique structure and pharmacological profile make it an excellent starting point for developing novel derivatives with enhanced potency or selectivity. Researchers are actively exploring structural modifications to optimize its binding affinity for specific targets and improve its pharmacokinetic properties.

In conclusion, 5-chloro - 2 - ( 4 - ( pyr idi n - 2 - y l ) p ipe r az i n - 1 - y l ) p y ri m i d i n e strong > ( CAS No . < strong > 2034457 - 65 - 1 strong > ) represents a promising compound with significant potential in both therapeutic applications and basic research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, highlighting its importance in the field of medicinal chemistry.